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Compound of Interest

Compound Name: Boc-D-Ala(3,3-diphenyl)-OH

Cat. No.: B048203 Get Quote

Essential Safety and Handling Guide for Boc-D-
Ala(3,3-diphenyl)-OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Boc-D-Ala(3,3-diphenyl)-OH.

Adherence to these procedures is vital for ensuring a safe laboratory environment and

maintaining the integrity of the compound.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is essential to minimize exposure. The

following personal protective equipment should be worn when handling Boc-D-Ala(3,3-
diphenyl)-OH.
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Protection Type
Specific
Recommendations

Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1]

To protect eyes from potential

splashes or dust particles.

Skin Protection

Handle with chemical-

impermeable gloves (inspected

prior to use) and wear

protective, impervious clothing.

[1]

To prevent direct skin contact

with the compound.

Respiratory Protection

Use in a well-ventilated area. If

dust formation is likely, a

particle filter or a self-

contained breathing apparatus

may be necessary.[1]

To avoid the inhalation of dust

particles.

Operational Plan: Step-by-Step Procedures
Proper handling and storage are critical for safety and for preserving the compound's stability.

Handling Protocol
Ventilation: Always handle the compound in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[1][2]

Avoid Dust Formation: As a solid powder, care must be taken to prevent the generation and

inhalation of dust during weighing and transfer.[1][2]

Grounding: To prevent fires caused by electrostatic discharge, use non-sparking tools and

ensure equipment is properly grounded.[1][2]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[1][2] Wash hands thoroughly

after handling.
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Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing in

dust, mists, or vapors.[1]

Storage Protocol
Container: Store in a tightly closed container.[1][2]

Conditions: Keep in a dry, cool, and well-ventilated place.[1][2] Recommended storage

temperatures are -20°C for long-term (3 years) or 4°C for short-term (2 years) storage.[3]

Incompatibilities: Store separately from foodstuff containers and incompatible materials.[1][2]

Emergency and Disposal Plans
First Aid Measures
Immediate action is crucial in case of accidental exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water and consult a doctor.[1]

In Case of Eye Contact: Rinse the eyes with pure water for at least 15 minutes and seek

medical attention.[1]

If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person and call a poison control center or doctor immediately.[1]

Accidental Release Measures
Personal Precautions: Use personal protective equipment, including chemical-impermeable

gloves and safety goggles.[1] Ensure adequate ventilation and remove all sources of ignition.

[1]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[1]
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Cleaning Up: Collect the spilled material using spark-proof tools and place it in a suitable,

closed container for disposal.[1]

Disposal Plan
Chemical Disposal: Dispose of unused or waste material through a licensed professional

waste disposal service.

Container Disposal: Contaminated packaging should be disposed of in the same manner as

the chemical. Alternatively, packaging can be punctured to render it unusable and then

disposed of in a sanitary landfill.[1]

Quantitative Data Summary
The table below summarizes key quantitative data for Boc-D-Ala(3,3-diphenyl)-OH.

Property Value

Molecular Formula C20H23NO4

Molecular Weight 341.40 g/mol [3]

Appearance White to off-white solid powder[3][4]

Melting Point 157 °C (decomposes)[2]

Storage Temperature Powder: -20°C (3 years), 4°C (2 years)[3]

Solubility DMSO: 100 mg/mL (292.91 mM)[3]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of Boc-D-Ala(3,3-
diphenyl)-OH from receipt to disposal.
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Receiving & Storage
- Verify Integrity

- Store at -20°C or 4°C
- Tightly Closed Container

Preparation
- Wear Full PPE

- Use Fume Hood
- Avoid Dust Generation

Retrieve for Use

Handling & Use
- Use Non-Sparking Tools

- Maintain Ventilation
- Avoid Contact

Proceed to Experiment

Decontamination
- Clean Work Area

- Decontaminate Equipment
- Wash Hands Thoroughly

Post-Experiment

Waste Disposal
- Segregate Waste

- Use Labeled, Sealed Containers
- Professional Disposal Service

Dispose of Used Material

After Decontamination

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Boc-D-Ala(3,3-diphenyl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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